![molecular formula C9H9ClN2 B049777 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine CAS No. 118000-39-8](/img/structure/B49777.png)
2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine
Overview
Description
Synthesis Analysis
The synthesis of 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine involves multiple steps, including the modification of pyridine derivatives. A notable method involves the reaction of dichlorocarbene with 2-(benzylideneamino)pyridines, leading to the formation of pyridinium dichloromethylids, which undergo intramolecular cyclization to give 2-aryl-3-chloroimidazo[1,2-a]pyridines (Khlebnikov, Kostik, & Kostikov, 1991). Another approach detailed the synthesis of related compounds through reactions involving chlorination and N-oxidation steps, emphasizing green chemistry principles (Gilbile, Bhavani, & Vyas, 2017).
Molecular Structure Analysis
X-ray crystallography has been employed to determine the molecular structures of substituted imidazo[1,2-a]pyridine derivatives, confirming their monoclinic P21/c symmetry and providing insights into their spatial arrangement (Ma, Jia, Fan, Shi, & Zhang, 2016).
Chemical Reactions and Properties
2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine undergoes various chemical reactions, including cyclization and nucleophilic substitution, to yield structurally diverse compounds. The presence of the chloromethyl group enables further functionalization and the introduction of various substituents, expanding the compound's chemical versatility (Bazin, Marhadour, Tonnerre, & Marchand, 2013).
Physical Properties Analysis
The physical properties of imidazo[1,2-a]pyridine derivatives, including melting points, solubility, and crystallinity, are crucial for their application in medicinal chemistry. These properties are typically characterized through spectroscopic methods such as NMR, IR, and MS, as well as by melting point determination (Santaniello, Price, & Murray, 2017).
Chemical Properties Analysis
The chemical properties of 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine derivatives, including reactivity, stability, and the nature of their interactions with other molecules, are essential for understanding their potential applications. Studies have focused on their synthesis, characterization, and the exploration of their reactions to expand the structural diversity of the imidazo[1,2-a]pyridine family (Yan, Wang, Song, & Sun, 2009).
Scientific Research Applications
Antiinflammatory Activity: Synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, which are related compounds, has been explored for their antiinflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Medicinal Chemistry: The compound's related structures, such as pyrido[1,2-a]benzimidazoles, have significance in medicinal chemistry, including antibiotic drugs like Rifaximin (Masters et al., 2011).
Synthesis of Gastrointestinal Treatment Compounds: Modified synthesis of a derivative (2-chloromethyl-4-methanesulfonyl-3-methyl pyridine) has been reported, which is utilized in the synthesis of Dexlansoprazole, a treatment for gastroesophageal reflux disease (Gilbile et al., 2017).
Aqueous Synthesis of Methylimidazo[1,2-a]pyridines: A study reported the aqueous synthesis of methylimidazo[1,2-a]pyridines, highlighting the potential for eco-friendly synthesis methods (Mohan et al., 2013).
Pharmacological Derivatives: Research into S RN 1 reaction between 2-chloromethyl-3-nitroimidazo[1,2-a] pyridine and various nitronate anions led to new potential pharmacological derivatives (Vanelli et al., 1991).
Fluorescent Organic Compounds: Derivatives of imidazo[1,2-a]pyridine have been studied for their fluorescent properties, potentially useful in material science applications (Tomoda et al., 1999).
Safety And Hazards
properties
IUPAC Name |
2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2/c1-7-3-2-4-9-11-8(5-10)6-12(7)9/h2-4,6H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDCPXRGFZRCZBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CN12)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60359309 | |
Record name | 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
CAS RN |
118000-39-8 | |
Record name | 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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